6,7-Dimethyl-1-benzothiophene-2-carboxylic acid

• Molecular Formula: C11H10O2S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 6,7-dimethyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H10O2S/c1-6-3-4-8-5-9(11(12)13)14-10(8)7(6)2/h3-5H,1-2H3,(H,12,13)
• InChI Key: VIBMCNJBIHBPAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C=C(S2)C(=O)O)C

Description

6,7-Dimethyl-1-benzothiophene-2-carboxylic acid is a high-purity chemical building block designed for pharmaceutical and life sciences research. The benzothiophene core is a privileged structure in medicinal chemistry, known for its diverse pharmacological properties. Researchers value this scaffold for developing novel therapeutic agents, as benzothiophene derivatives have demonstrated significant antibacterial, anticancer, anti-inflammatory, and antifungal activities in scientific studies . These compounds are also investigated for their potential in treating metabolic diseases and as modulators of nuclear receptors like RORγt, a target for inflammatory and autoimmune diseases . The compound is provided for research purposes only and is not intended for diagnostic or therapeutic applications. Handle with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid typically involves the cyclization of appropriate precursors. One common method is the Paal-Knorr synthesis, which involves the condensation of 1,4-dicarbonyl compounds with sulfurizing agents like phosphorus pentasulfide (P₄S₁₀) . Another method involves the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .

Industrial Production Methods: Industrial production of benzothiophene derivatives often involves large-scale condensation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure, are crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions: 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide (HO) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH) or sodium borohydride (NaBH) are typical reducing agents.

Substitution: Friedel-Crafts acylation or alkylation reactions using aluminum chloride (AlCl₃) as a catalyst.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted benzothiophene derivatives.

Scientific Research Applications

6,7-Dimethyl-1-benzothiophene-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other biologically active benzothiophene derivatives.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Analogs with Modified Ring Systems

3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid

• Structure : Partially hydrogenated benzothiophene (tetrahydro ring) with a methyl group at position 3 and a carboxylic acid at position 2.
• Key Differences :
  • The tetrahydro ring reduces aromaticity, increasing conformational flexibility.
  • Methyl substitution at position 3 vs. 6,7 in the target compound alters steric and electronic profiles.
• Implications: The hydrogenated structure may improve solubility but reduce π-π stacking interactions in biological targets.

4,4-Difluoro-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid

• Structure : Tetrahydrobenzothiophene with fluorine atoms at position 4 and a carboxylic acid at position 2.
• Key Differences: Fluorine’s electronegativity increases the acidity of the carboxylic acid group compared to methyl-substituted analogs.
• Implications : Fluorination often enhances metabolic stability and bioavailability in drug candidates. This compound’s molecular formula (C₉H₈F₂O₂S) suggests a lower molecular weight than the target compound, impacting pharmacokinetics .

Analogs with Varied Substituents and Heterocycles

6,7-Dimethyl-2-(5-methylthiophen-2-yl)quinoline-4-carboxylic Acid

• Structure: Quinoline core with methyl groups at 6,7, a thiophene substituent at position 2, and a carboxylic acid at position 3.
• Key Differences: Replacement of benzothiophene with quinoline alters electronic properties (nitrogen vs. sulfur). The thiophene substituent introduces additional sulfur-mediated interactions.
• Implications: Quinoline derivatives are known for antimicrobial and anticancer activities. The dual sulfur sites may enhance metal coordination in catalytic applications .

6,7-Dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one

• Structure : Benzothiopyran (sulfur-containing chromane) with methyl groups at 6,7 and a ketone at position 4.
• Key Differences :
  • The ketone group introduces polarity, contrasting with the carboxylic acid in the target compound.
  • The dihydrobenzothiopyran core offers a balance of rigidity and flexibility.
• Implications : Ketones are less acidic than carboxylic acids, affecting hydrogen-bonding capabilities in drug-receptor interactions .

Penicillin-Related Bicyclic Compounds

(2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid

• Structure : Bicyclic beta-lactam (penicillin core) with a dimethyl group, carboxylic acid, and phenylacetamido side chain.
• Key Differences :
  • The beta-lactam ring and nitrogen in the bicyclic system contrast sharply with the planar benzothiophene.
  • Designed for antibacterial activity via inhibition of cell wall synthesis.
• Implications : While structurally distinct, the carboxylic acid group in both compounds may play roles in binding to biological targets (e.g., enzymes or transporters) .

Q & A

Basic Research Questions

Q. What are the standard methods for synthesizing 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid, and how can reaction conditions be optimized?

• Methodology : Synthesis typically involves cyclization of substituted thiophene precursors or functionalization of benzothiophene scaffolds. For example, chemoselective reduction (e.g., using Et$_3$SiH/I$_2$ for formyl-to-methyl conversion) and Friedel-Crafts alkylation are common . Key reaction conditions include temperature control (e.g., 0°C for NaH-mediated reactions), solvent selection (e.g., THF for polar intermediates), and catalytic systems. Optimizing yield requires monitoring reaction progress via TLC or HPLC and adjusting stoichiometry of reagents like NaH or oxidizing agents .

Q. How is the structural integrity of 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid confirmed using spectroscopic techniques?

• Methodology :

• NMR : $^1$H and $^13$C NMR identify methyl groups (δ ~2.5 ppm for CH$_3$) and carboxylic acid protons (δ ~12-14 ppm). Discrepancies in peak splitting (e.g., para-substitution effects) can be resolved using 2D NMR (COSY, HSQC) .
• IR : Carboxylic acid C=O stretches (~1700 cm$^{-1}$) and aromatic C-H bends (~800 cm$^{-1}$) confirm functional groups .
• HRMS : High-resolution mass spectrometry validates molecular formula (C$_{11}$H$_{10}$O$_2$S) and rules out impurities .

Q. What are the recommended storage conditions and handling precautions for 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid?

• Methodology : Store in airtight containers under inert gas (N$_2$/Ar) at 2–8°C to prevent oxidation. Avoid exposure to strong acids/bases (risk of decarboxylation) and moisture (hydrolysis risk). Use fume hoods for handling, and dispose of waste via certified chemical disposal services to prevent environmental contamination .

Advanced Research Questions

Q. What strategies can resolve contradictions in biological activity data for 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid derivatives?

• Methodology :

• Dose-Response Studies : Perform IC$_{50}$ assays across multiple concentrations to account for non-linear effects .
• Solubility Adjustments : Use co-solvents (e.g., DMSO:PBS mixtures) to ensure uniform compound dispersion in vitro .
• Meta-Analysis : Compare data across studies using standardized assays (e.g., MTT for cytotoxicity) and validate via molecular docking to identify target binding inconsistencies .

Q. How can computational chemistry predict the reactivity of 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid with biological targets?

• Methodology :

• DFT Calculations : Model electron density maps to predict electrophilic/nucleophilic sites (e.g., carboxylic acid as H-bond donor) .
• Molecular Dynamics (MD) : Simulate interactions with enzymes (e.g., cyclooxygenase) to assess binding stability and residence time .
• ADMET Prediction : Tools like SwissADME estimate bioavailability and toxicity profiles to prioritize derivatives for synthesis .

Q. What experimental approaches determine the environmental impact of 6,7-Dimethyl-1-benzothiophene-2-carboxylic acid?

• Methodology :

• Degradation Studies : Use HPLC-MS to track hydrolysis/oxidation products under UV light or aqueous conditions (pH 4–10) .
• Ecotoxicology Assays : Evaluate acute toxicity in Daphnia magna or algae to calculate LC$_{50}$ values .
• Waste Treatment : Test activated carbon adsorption or ozonation for effective removal from wastewater .

Key Considerations

• Synthetic Optimization : Prioritize anhydrous conditions and inert atmospheres for carboxyl group preservation .
• Data Validation : Cross-reference spectral data with computational predictions to resolve ambiguities .
• Environmental Compliance : Adhere to disposal guidelines in Section 6.3 of safety data sheets to mitigate ecological risks .